Cas no 854132-81-3 (7-methoxy-4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-2H-chromen-2-one)

• Product Name: 7-methoxy-4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-2H-chromen-2-one
• CAS No: 854132-81-3
• MF: C₂₂H₂₄N₂O₄
• MW: 380.436965942383
• CID: 5362649
• Update Time: 2025-08-03

7-methoxy-4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-4-[[4-(4-methoxyphenyl)piperazin-1-yl]methyl]chromen-2-one
• 7-methoxy-4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-2H-chromen-2-one

• Inchi： 1S/C22H24N2O4/c1-26-18-5-3-17(4-6-18)24-11-9-23(10-12-24)15-16-13-22(25)28-21-14-19(27-2)7-8-20(16)21/h3-8,13-14H,9-12,15H2,1-2H3
• InChI Key： HOPCHPBPFGYBNE-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=CC(OC)=C2)C(CN2CCN(C3=CC=C(OC)C=C3)CC2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 7-methoxy-4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-2H-chromen-2-one

7-Methoxy-4-{4-(4-Methoxyphenyl)piperazin-1-ylmethyl}-2H-chromen-2-one: A Comprehensive Overview

The compound with CAS No. 854132-81-3, known as 7-methoxy-4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-2H-chromen-2-one, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic applications, making it a subject of intense research interest.

7-Methoxychromenone derivatives have been extensively studied for their antioxidant and anti-inflammatory properties. The presence of the methoxy group at the 7th position of the chromenone ring enhances the compound's stability and bioavailability. Additionally, the incorporation of a piperazine moiety at the 4th position introduces a rigid structure that can potentially interact with biological targets such as enzymes or receptors. This combination makes 7-methoxychromenone derivatives ideal candidates for drug development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 7-methoxychromenone derivatives with high purity and yield. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the production process. These methods not only reduce reaction time but also minimize the use of hazardous reagents, aligning with green chemistry principles.

The biological evaluation of 7-methoxychromenone derivatives has revealed their potential as anticancer agents. Studies conducted on human cancer cell lines have demonstrated their ability to induce apoptosis and inhibit tumor growth. Furthermore, these compounds have shown synergistic effects when combined with conventional chemotherapeutic agents, suggesting their potential as adjuvant therapies.

In addition to their pharmacological applications, 7-methoxychromenone derivatives have also been explored for their role in materials science. Their ability to form self-assembled monolayers and nanoparticles makes them promising candidates for drug delivery systems and biosensors. Recent research has focused on improving their biocompatibility and stability under physiological conditions, paving the way for clinical applications.

The structural versatility of 7-methoxychromenone derivatives allows for further functionalization to tailor their properties for specific applications. For instance, the introduction of additional substituents can enhance their solubility, improve their binding affinity to target molecules, or confer novel functionalities such as fluorescence or magnetic properties.

In conclusion, 7-methoxychromenone derivatives represent a class of compounds with immense potential in both therapeutic and materials science domains. Ongoing research continues to uncover new insights into their biological mechanisms and synthetic strategies, underscoring their importance in modern scientific research.